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Introduction

Pentadecanoic acid (C15:0) is a saturated fatty acid that is gaining significant attention in the
scientific community. Emerging research suggests its role as an essential fatty acid and its
association with various health benefits, including cardiometabolic, immune, and liver health.[1]
[2][3] Accurate and reliable quantification of C15:0 in human plasma is crucial for clinical
research, nutritional studies, and drug development to understand its physiological roles and
therapeutic potential. This document provides detailed application notes and protocols for the
measurement of C15:0 in human plasma samples using gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of C15:0 in
human plasma using the methods described below.
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Parameter GC-MS Method LC-MS/MS Method Reference Range
Linearity (r?) >0.99 >0.99 N/A
Limit of Quantification

Low ng/mL range Low nmol/L range[4] N/A
(LOQ)
Precision (%CV) <15% <15% N/A
Accuracy/Recovery

85-115% 85-115% N/A
(%)
Typical Plasma Varies with diet and Varies with diet and ~0.14-0.30 wt% of
Concentration metabolism metabolism total fatty acids[5][6]

Experimental Workflows

The general workflows for both GC-MS and LC-MS/MS analysis of C15:0 in human plasma are
outlined below.

GC-MS Workflow for C15:0 Analysis

Sample Preparation Derivatization Analysis

Liquid-Liquid | Dried Extract , [ Fatty Acid ion (FAMEs) -
(e.g., Folch or Bligh & Dyer method) | | (e:g., with BF3 in Methanol) GC-MS Analysis

- Data Acquisition & Processing

Human Plasma Sample }—»‘ Spike with C15:0-d3 Internal Standard

Sample Preparation Analysis

Protein Precipitation Supernatant
(e.g., with Acetonitrile)

LC-MS/MS Analysis
(Reversed-Phase C18)

Data Acquisition & Processing
(MRM Mode)

Human Plasma Sample }—>‘ Spike with C15:0-d3 Internal Standard }—>
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Measuring Pentadecanoic Acid (C15:0) in Human
Plasma: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1656046#how-to-measure-c15-0-levels-in-human-
plasma-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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